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Compound of Interest

5-Methylbenzo[b]thiophene-2-
Compound Name:
methanol

Cat. No.: B1334623

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Methylbenzo[b]thiophene-2-
methanol, a heterocyclic compound of interest in medicinal chemistry. This document details
its physicochemical properties, outlines a practical synthetic route, and discusses its potential
biological significance based on the activities of the broader benzothiophene class.

Core Physicochemical Data

5-Methylbenzo[b]thiophene-2-methanol is a sulfur-containing heterocyclic compound. Its
fundamental properties are summarized in the table below.

Property Value Source
Molecular Weight 178.25 g/mol
Molecular Formula C10H100S

(5-methyl-1-benzothiophen-2-
IUPAC Name
yl)methanol

CAS Number 22962-49-8

Synthesis and Experimental Protocols
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The synthesis of 5-Methylbenzo[b]thiophene-2-methanol can be effectively achieved through
the reduction of its corresponding aldehyde, 5-Methylbenzo[b]thiophene-2-carbaldehyde. A
reliable method for this transformation is the use of sodium borohydride in an alcoholic solvent.

Experimental Protocol: Reduction of 5-
Methylbenzo[b]Jthiophene-2-carbaldehyde

This protocol is adapted from established procedures for the reduction of similar aromatic
aldehydes.

Materials:

5-Methylbenzo[b]thiophene-2-carbaldehyde

e Sodium borohydride (NaBHa)

e Methanol (or Ethanol)

e Dichloromethane (or Ethyl Acetate)

e Saturated agueous sodium bicarbonate solution

e Anhydrous magnesium sulfate (or sodium sulfate)
« Silica gel for column chromatography

¢ Hexane

Ethyl Acetate
Procedure:

 Dissolution: Dissolve 5-Methylbenzo[b]thiophene-2-carbaldehyde in methanol in a round-
bottom flask equipped with a magnetic stirrer. Cool the solution to 0°C in an ice bath.

e Reduction: Slowly add sodium borohydride portion-wise to the stirred solution. The reaction
is exothermic, and the temperature should be maintained at or below room temperature.
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» Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography
(TLC) using a suitable eluent system (e.g., Hexane:Ethyl Acetate 7:3). The reaction is
typically complete within 1-2 hours.

e Quenching: Once the starting material is consumed, cautiously quench the reaction by the
slow addition of a saturated agueous sodium bicarbonate solution to decompose the excess
sodium borohydride.

o Extraction: Remove the methanol under reduced pressure. Extract the aqueous residue with
dichloromethane or ethyl acetate (3 x 50 mL).

e Washing and Drying: Combine the organic extracts and wash with brine. Dry the organic
layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to
obtain the crude product.

 Purification: Purify the crude 5-Methylbenzo[b]thiophene-2-methanol by silica gel column
chromatography, eluting with a gradient of hexane and ethyl acetate.

o Characterization: Characterize the purified product using standard analytical techniques
such as NMR, IR, and Mass Spectrometry to confirm its identity and purity.
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Synthetic Workflow for 5-Methylbenzo[b]thiophene-2-methanol

Potential Biological Significance and Therapeutic
Applications

While specific studies on the biological activity of 5-Methylbenzo[b]thiophene-2-methanol are
not extensively documented in publicly available literature, the benzothiophene scaffold is a
well-established pharmacophore in medicinal chemistry. Derivatives of benzothiophene have
been reported to exhibit a wide range of pharmacological activities.
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The general biological potential of the benzothiophene core suggests that 5-
Methylbenzo[b]thiophene-2-methanol could serve as a valuable intermediate for the
synthesis of novel therapeutic agents.
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« To cite this document: BenchChem. [In-Depth Technical Guide: 5-Methylbenzo[b]thiophene-
2-methanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1334623#5-methylbenzo-b-thiophene-2-methanol-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1334623?utm_src=pdf-body
https://www.benchchem.com/product/b1334623?utm_src=pdf-body
https://www.benchchem.com/product/b1334623?utm_src=pdf-body-img
https://www.benchchem.com/product/b1334623#5-methylbenzo-b-thiophene-2-methanol-molecular-weight
https://www.benchchem.com/product/b1334623#5-methylbenzo-b-thiophene-2-methanol-molecular-weight
https://www.benchchem.com/product/b1334623#5-methylbenzo-b-thiophene-2-methanol-molecular-weight
https://www.benchchem.com/product/b1334623#5-methylbenzo-b-thiophene-2-methanol-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1334623?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1334623?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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